Cas no 2380646-78-4 ((2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid)
(2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid
- 2380646-78-4
- EN300-1719249
- (2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
-
- Inchi: 1S/C9H18N2O4/c1-5(10)6(7(12)13)11-8(14)15-9(2,3)4/h5-6H,10H2,1-4H3,(H,11,14)(H,12,13)/t5-,6+/m1/s1
- InChI Key: VOJQLKKIYQLSFD-RITPCOANSA-N
- SMILES: O(C(N[C@H](C(=O)O)[C@@H](C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 218.12665706g/mol
- Monoisotopic Mass: 218.12665706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 102Ų
(2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1719249-0.05g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 0.05g |
$285.0 | 2023-09-20 | |
| Enamine | EN300-1719249-0.1g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 0.1g |
$426.0 | 2023-09-20 | |
| Enamine | EN300-1719249-0.25g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 0.25g |
$607.0 | 2023-09-20 | |
| Enamine | EN300-1719249-0.5g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 0.5g |
$959.0 | 2023-09-20 | |
| Enamine | EN300-1719249-1.0g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 1g |
$1229.0 | 2023-05-25 | |
| Enamine | EN300-1719249-2.5g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 2.5g |
$2408.0 | 2023-09-20 | |
| Enamine | EN300-1719249-5.0g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 5g |
$3562.0 | 2023-05-25 | |
| Enamine | EN300-1719249-10.0g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 10g |
$5283.0 | 2023-05-25 | |
| Enamine | EN300-1719249-1g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 1g |
$1229.0 | 2023-09-20 | |
| Enamine | EN300-1719249-5g |
(2S,3R)-3-amino-2-{[(tert-butoxy)carbonyl]amino}butanoic acid |
2380646-78-4 | 95% | 5g |
$3562.0 | 2023-09-20 |
(2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid
Comprehensive Overview of (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid (CAS No. 2380646-78-4)
The compound (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid (CAS No. 2380646-78-4) is a chiral amino acid derivative with significant applications in pharmaceutical research and peptide synthesis. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery and development. The tert-butoxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for modern synthetic methodologies.
In recent years, the demand for chiral intermediates like (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid has surged due to advancements in peptide-based therapeutics and targeted drug delivery systems. Researchers are particularly interested in its role in designing enzyme inhibitors and bioconjugates, which are critical for treating diseases such as cancer and metabolic disorders. The compound's high purity and stereochemical integrity are often highlighted in peer-reviewed studies.
From a synthetic perspective, CAS No. 2380646-78-4 is frequently utilized in solid-phase peptide synthesis (SPPS) and solution-phase coupling reactions. Its compatibility with Fmoc/tBu strategies allows for seamless integration into complex peptide sequences. Additionally, the Boc-protected amino group provides selective deprotection options, enabling precise control over reaction pathways—a feature highly sought after in green chemistry and sustainable synthesis initiatives.
The compound's physicochemical properties, such as its solubility in polar solvents and melting point, are well-documented, making it a reliable candidate for industrial-scale production. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and confirm its (2S,3R) configuration. These attributes align with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing.
Beyond its technical merits, (2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid has garnered attention in academic circles for its potential in asymmetric catalysis and biomimetic studies. Its structural resemblance to natural amino acids facilitates investigations into protein folding and molecular recognition, topics that dominate current biochemical research. This dual applicability—both as a synthetic tool and a research probe—underscores its versatility.
In summary, CAS No. 2380646-78-4 represents a critical asset in modern chemistry, bridging gaps between organic synthesis, medicinal chemistry, and biotechnology. Its relevance to personalized medicine and next-generation therapeutics ensures its continued prominence in scientific literature and industrial applications alike.
2380646-78-4 ((2S,3R)-3-amino-2-{(tert-butoxy)carbonylamino}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)